Cas no 1083274-52-5 (5-(Thiophen-3-yl)-1,3-oxazole-4-carboxylic acid)

• Product Name: 5-(Thiophen-3-yl)-1,3-oxazole-4-carboxylic acid
• CAS No: 1083274-52-5
• MF: C₈H₅NO₃S
• MW: 195.195200681686
• CID: 5041736
• Update Time: 2025-05-22

5-(Thiophen-3-yl)-1,3-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(thiophen-3-yl)-1,3-oxazole-4-carboxylic acid
• 5-thiophen-3-yl-1,3-oxazole-4-carboxylic acid
• 5-(Thiophen-3-yl)-1,3-oxazole-4-carboxylic acid

• Inchi： 1S/C8H5NO3S/c10-8(11)6-7(12-4-9-6)5-1-2-13-3-5/h1-4H,(H,10,11)
• InChI Key： MOYJUTVDIHOUTM-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1=C(C(=O)O)N=CO1

Computed Properties

• Exact Mass: 194.99901420 g/mol
• Monoisotopic Mass: 194.99901420 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 195.20
• XLogP3: 1.5
• Topological Polar Surface Area: 91.6

Additional information on 5-(Thiophen-3-yl)-1,3-oxazole-4-carboxylic acid

Comprehensive Overview of 5-(Thiophen-3-yl)-1,3-oxazole-4-carboxylic acid (CAS No. 1083274-52-5)

5-(Thiophen-3-yl)-1,3-oxazole-4-carboxylic acid (CAS No. 1083274-52-5) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a thiophene ring with an oxazole core, linked via a carboxylic acid functional group. This combination of moieties makes it a versatile intermediate for synthesizing bioactive molecules, particularly in drug discovery and material science applications.

In recent years, the demand for heterocyclic compounds like 5-(Thiophen-3-yl)-1,3-oxazole-4-carboxylic acid has surged, driven by their potential in developing novel therapeutics. Researchers are particularly interested in its role as a building block for small-molecule inhibitors targeting enzymes and receptors. The compound's thiophene-oxazole scaffold is also being explored for its electronic properties, making it relevant in organic electronics and photovoltaic materials.

One of the most frequently asked questions about CAS No. 1083274-52-5 is its solubility and stability under various conditions. Studies indicate that the compound exhibits moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and methanol, but limited solubility in water. Its stability is generally high under inert atmospheres, though prolonged exposure to light or moisture should be avoided to prevent degradation.

The synthesis of 5-(Thiophen-3-yl)-1,3-oxazole-4-carboxylic acid typically involves multi-step reactions, starting from 3-thiophenecarboxaldehyde or its derivatives. Recent advancements in green chemistry have led to more efficient protocols, such as microwave-assisted synthesis, which reduces reaction times and improves yields. These innovations align with the growing emphasis on sustainable chemical processes in the industry.

From a pharmacological perspective, the oxazole-thiophene hybrid structure has shown promise in modulating kinase activity and G-protein-coupled receptors (GPCRs). This has sparked interest in its potential applications for treating inflammatory diseases and cancer. However, further preclinical studies are needed to validate these hypotheses.

In the realm of material science, CAS No. 1083274-52-5 is being investigated for its optoelectronic properties. Its conjugated system allows for efficient charge transport, making it a candidate for organic light-emitting diodes (OLEDs) and conductive polymers. Researchers are also exploring its use in sensors due to its ability to interact with specific analytes.

For researchers handling this compound, proper storage conditions are critical. It is recommended to store 5-(Thiophen-3-yl)-1,3-oxazole-4-carboxylic acid in a cool, dry place, preferably under an inert gas like argon or nitrogen. Handling should follow standard laboratory safety protocols, including the use of personal protective equipment (PPE).

The commercial availability of CAS No. 1083274-52-5 has expanded in recent years, with several suppliers offering it in varying purities (e.g., ≥95% or ≥98%). Pricing trends indicate a steady demand, particularly from academic and industrial research institutions. Custom synthesis services are also available for large-scale or modified versions of the compound.

Looking ahead, the future of 5-(Thiophen-3-yl)-1,3-oxazole-4-carboxylic acid appears bright, with ongoing studies exploring its applications in drug delivery systems and nanotechnology. Its adaptability and functional group compatibility position it as a valuable tool for interdisciplinary research. As the scientific community continues to uncover its potential, this compound is likely to remain a focal point in innovative chemical development.